N-(4-{[2-(cyclohexylamino)-6-methylpyrimidin-4-yl]amino}phenyl)-2-methylpropanamide

• IUPAC Name: N-[4-[[2-(cyclohexylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C21H29N5O/c1-14(2)20(27)24-18-11-9-17(10-12-18)23-19-13-15(3)22-21(26-19)25-16-7-5-4-6-8-16/h9-14,16H,4-8H2,1-3H3,(H,24,27)(H2,22,23,25,26)
• InChI Key: IJQNTSFURJWUCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2CCCCC2)NC3=CC=C(C=C3)NC(=O)C(C)C
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

N-(4-{[2-(cyclohexylamino)-6-methylpyrimidin-4-yl]amino}phenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C21H29N5O and its molecular weight is 367.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-{[2-(cyclohexylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-methylpropanamide is 367.23721057 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Applications

This compound is involved in the synthesis of heterocyclic compounds, such as thiophene-2-carboxamide derivatives, which have shown potential as antibiotics and exhibit activity against both Gram-positive and Gram-negative bacteria. This suggests its utility in the development of new antibacterial drugs (G. Ahmed, 2007).

Anticonvulsant Applications

Studies on the crystal structures of related anticonvulsant enaminones highlight the significance of compounds like N-(4-{[2-(cyclohexylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-methylpropanamide in understanding and improving anticonvulsant therapies. The observed hydrogen bonding patterns and structural conformations contribute to their pharmacological activity (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).

Anticancer and Histone Deacetylase Inhibition

The compound is part of a class of molecules being explored for anticancer applications, specifically as histone deacetylase (HDAC) inhibitors. These inhibitors play a crucial role in blocking cancer cell proliferation, inducing histone acetylation, promoting cell-cycle arrest, and triggering apoptosis. The isotype-selective nature of these inhibitors highlights their potential in cancer therapy with improved specificity and reduced side effects (Nancy Z. Zhou et al., 2008).

Development of New Pharmacophores for Anticancer Agents

Research into functionalized amino acid derivatives has led to the synthesis of novel compounds that exhibit cytotoxicity against various human cancer cell lines, including ovarian and oral cancers. This work underscores the role of N-(4-{[2-(cyclohexylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-methylpropanamide derivatives in designing new anticancer agents and exploring their mechanism of action (Vivek Kumar et al., 2009).

Synthesis of Antianaphylactic Agents

The compound's derivatives have been synthesized and evaluated for their antianaphylactic activity, indicating its potential in developing treatments for allergic reactions. The ability to synthesize various derivatives and assess their biological activity opens new pathways for research into allergy treatments (G. Wagner, H. Vieweg, S. Leistner, 1993).